Cas no 918659-05-9 (Heptanenitrile, 3-hydroxy-, (3S)-)

Heptanenitrile, 3-hydroxy-, (3S)- structure

918659-05-9 structure

Product name:Heptanenitrile, 3-hydroxy-, (3S)-

CAS No:918659-05-9

MF:C₇H₁₃NO

MW:127.18422

CID:771887

PubChem ID:71426519

Chemical and Physical Properties
Related Products

Heptanenitrile, 3-hydroxy-, (3S)- Chemical and Physical Properties

Names and Identifiers

- Heptanenitrile, 3-hydroxy-, (3S)-
- DTXSID40845275
- 918659-05-9
- (3S)-3-Hydroxyheptanenitrile
- Inchi： InChI=1S/C7H13NO/c1-2-3-4-7(9)5-6-8/h7,9H,2-5H2,1H3/t7-/m0/s1
- InChI Key： KXIZOPVUMMRTKB-ZETCQYMHSA-N
- SMILES： CCCCC(CC#N)O

Computed Properties

Exact Mass: 127.099714038g/mol
Monoisotopic Mass: 127.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44Å²
XLogP3: 1.1

Heptanenitrile, 3-hydroxy-, (3S)- Related Literature

1. A capped trigonal prismatic cobalt(ii) complex as a structural archetype for single-ion magnets†

Gangji Yi,Huihui Cui,Chunyang Zhang,Wen Zhao,Lei Chen,Yi-Quan Zhang,Xue-Tai Chen,You Song,Aihua Yuan Dalton Trans., 2020,49, 2063-2067
2. 3D structure aerogels constructed by reduced graphene oxide and hollow TiO2 spheres for efficient visible-light-driven photoreduction of U(vi) in air-equilibrated wastewater†

Zhimin Dong,Zifan Li,Yue Feng,Wenjie Dong,Ting Wang,Zhongping Cheng,Youqun Wang,Ying Dai,Xiaohong Cao,Yuhui Liu Environ. Sci.: Nano, 2021,8, 2372-2385
3. A “nano-windmill” driven by a flux of water vapour: a comparison to the rotating ATPase†

Patrycja Nitoń,Andrzej Żywociński,Marcin Fiałkowski,Robert Hołyst Nanoscale, 2013,5, 9732-9738
4. 9-Fluorenone and 9,10-anthraquinone potential fused aromatic building blocks to synthesize electron acceptors for organic solar cells†

Thu Trang Do,Kira Rundel,Qinying Gu,Eliot Gann,Sergei Manzhos,Krishna Feron,John Bell,Christopher R. McNeill,Prashant Sonar New J. Chem., 2017,41, 2899-2909
5. A binary carbon@silica@carbon hydrophobic nanoreactor for highly efficient selective oxidation of aromatic alkanes†

Ganghua Xiang,Lushuang Zhang,Junnan Chen,Bingsen Zhang,Zhigang Liu Nanoscale, 2021,13, 18140-18147
6. A comprehensive study on the effect of preparation methods for Au-core@shell silica materials in room temperature oxidative amide formation†

Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
7. 4D printed shape memory metamaterial for vibration bandgap switching and active elastic-wave guiding†

Bing Li,Chao Zhang,Fang Peng,Wenzhi Wang,Bryan D. Vogt,K. T. Tan J. Mater. Chem. C, 2021,9, 1164-1173
8. 2D boron nitride nanosheets (BNNS) prepared by high-pressure homogenisation: structure and morphology

Valentina Guerra,Chaoying Wan,Volkan Degirmenci,Jeremy Sloan,Dimitris Presvytis,Tony McNally Nanoscale, 2018,10, 19469-19477
9. A biobased low dielectric resin derived from vanillin and guaiacol†

Linxuan Fang,Yangqing Tao,Junfeng Zhou,Caiyun Wang,Menglu Dai,Qiang Fang Polym. Chem., 2021,12, 766-770
10. A + B → C reaction fronts in Hele-Shaw cells under modulated gravitational acceleration

Kerstin Eckert,Laurence Rongy,Anne De Wit Phys. Chem. Chem. Phys., 2012,14, 7337-7345

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